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Compound of Interest

Compound Name: 2-(p-Tolyl)oxazole

Cat. No.: B1281263

Technical Guide: 2-(p-Tolyl)oxazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(p-tolyl)oxazole, a heterocyclic
aromatic organic compound. The document details its chemical properties, synthesis
methodologies, and potential biological significance, drawing upon data for the broader class of
2-aryloxazoles where specific information for the title compound is limited.

Core Compound Information

2-(p-Tolyl)oxazole, also known as 2-(4-methylphenyl)oxazole, is a derivative of oxazole
featuring a p-tolyl substituent at the second position. The fundamental properties of this
compound are summarized below.

Property Value Reference
CAS Number 62882-04-6 [1]
Molecular Formula C10HaNO [1]
Molecular Weight 159.18 g/mol [1]
Purity Typically 295% [1]
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Synthesis of 2-Aryloxazoles: An Exemplary Protocol

While a specific, detailed experimental protocol for the synthesis of 2-(p-tolyl)oxazole is not
readily available in peer-reviewed literature, several general methods for the synthesis of 2-
aryloxazoles are well-established. The Robinson-Gabriel synthesis, which involves the
cyclization of a-acylamino ketones, is a common and versatile approach. Below is an
illustrative protocol for a related compound that can be adapted for the synthesis of 2-(p-
tolyl)oxazole.

lllustrative Synthesis Workflow

General Robinson-Gabriel Synthesis Workflow

Starting Materials:
o-Amino Ketone
p-Toluoyl Chloride

Acylation:

Reaction with p-toluoyl chloride
in the presence of a base (e.g., pyridine)

Intermediate:
o-(p-Toluamido) Ketone

Cyclodehydration:
Treatment with a dehydrating agent
(e.g., H2SO4, POCI5)

Product:
2-(p-Tolyl)oxazole
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Caption: General workflow for the synthesis of 2-(p-tolyl)oxazole via the Robinson-Gabriel
method.

Detailed Experimental Protocol (Adapted from general procedures):

e Acylation: To a solution of the appropriate a-amino ketone hydrochloride in a suitable solvent
(e.g., dichloromethane or pyridine) at O °C, p-toluoyl chloride is added dropwise. The reaction
mixture is stirred at room temperature until the starting material is consumed, as monitored
by thin-layer chromatography (TLC).

o Work-up: The reaction mixture is then quenched with water and extracted with an organic
solvent. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and
concentrated under reduced pressure to yield the crude a-(p-toluamido) ketone.

e Cyclodehydration: The crude intermediate is dissolved in a dehydrating agent such as
concentrated sulfuric acid or phosphorus oxychloride. The mixture is heated to induce
cyclization and dehydration. The reaction progress is monitored by TLC.

 Purification: Upon completion, the reaction mixture is carefully poured onto ice and
neutralized with a base. The resulting precipitate is collected by filtration, washed with water,
and dried. The crude product is then purified by recrystallization or column chromatography
to afford the pure 2-(p-tolyl)oxazole.

Biological Activity and Drug Development Potential
of 2-Aryloxazoles

While specific biological data for 2-(p-tolyl)oxazole is scarce, the oxazole moiety is a
recognized pharmacophore present in numerous biologically active compounds.[2] Derivatives
of oxazole have demonstrated a wide range of therapeutic activities, including antimicrobial,
anticancer, anti-inflammatory, and antidiabetic properties.[2]

The biological activity of substituted oxazoles is often attributed to their ability to participate in
various non-covalent interactions with biological targets. The substitution pattern on the
oxazole ring plays a crucial role in determining the compound's specific biological effects.[2]
For instance, certain 2,4,5-trisubstituted oxazole derivatives have shown promising
antiproliferative activity against various cancer cell lines.[3]
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Potential Signaling Pathway Involvement (Hypothetical)

Given the known activities of other oxazole-containing compounds, it is plausible that 2-
aryloxazoles could interact with various signaling pathways implicated in disease. The diagram
below illustrates a hypothetical interaction with a generic kinase signaling pathway, a common

target for many small-molecule drugs.

Hypothetical Interaction with a Kinase Pathway

Growth Factor

'
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2-(p-Tolyl)oxazole
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Caption: A hypothetical mechanism where 2-(p-tolyl)oxazole inhibits a kinase cascade.

Spectroscopic Data
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While comprehensive, published spectroscopic data for 2-(p-tolyl)oxazole is not readily
available, some suppliers indicate the availability of NMR, HPLC, and LC-MS data.[1] For
structurally related compounds like 2,5-di-p-tolyl-1,3,4-oxadiazole, NMR and IR spectra are
publicly accessible.[4] Researchers are advised to acquire and interpret spectroscopic data for
their synthesized or procured 2-(p-tolyl)oxazole to confirm its identity and purity.

Safety and Handling

Specific safety data for 2-(p-tolyl)oxazole is not extensively documented. However, based on
the safety information for related compounds such as 5-(p-tolyl)oxazole, caution should be
exercised when handling this chemical. It may cause skin, eye, and respiratory irritation.[5]
Standard laboratory safety protocols, including the use of personal protective equipment
(gloves, safety glasses, and a lab coat), are recommended. All work should be conducted in a
well-ventilated fume hood. For detailed safety information, it is advisable to consult the Safety
Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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